molecular formula C21H13Cl2F3N2O2 B11062050 3,4-dichloro-N-(2-{[3-(trifluoromethyl)phenyl]carbamoyl}phenyl)benzamide

3,4-dichloro-N-(2-{[3-(trifluoromethyl)phenyl]carbamoyl}phenyl)benzamide

Cat. No.: B11062050
M. Wt: 453.2 g/mol
InChI Key: JUBJCSHAKKVKIH-UHFFFAOYSA-N
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Description

3,4-dichloro-N-(2-{[3-(trifluoromethyl)phenyl]carbamoyl}phenyl)benzamide is a complex organic compound characterized by the presence of dichloro, trifluoromethyl, and carbamoyl functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3,4-dichloro-N-(2-{[3-(trifluoromethyl)phenyl]carbamoyl}phenyl)benzamide typically involves multiple steps, starting with the preparation of intermediate compounds. One common method involves the reaction of 3,4-dichlorobenzoyl chloride with 2-amino-3-(trifluoromethyl)benzoic acid in the presence of a base such as triethylamine. The reaction is carried out under controlled temperature conditions to ensure the formation of the desired product.

Industrial Production Methods:

Properties

Molecular Formula

C21H13Cl2F3N2O2

Molecular Weight

453.2 g/mol

IUPAC Name

3,4-dichloro-N-[2-[[3-(trifluoromethyl)phenyl]carbamoyl]phenyl]benzamide

InChI

InChI=1S/C21H13Cl2F3N2O2/c22-16-9-8-12(10-17(16)23)19(29)28-18-7-2-1-6-15(18)20(30)27-14-5-3-4-13(11-14)21(24,25)26/h1-11H,(H,27,30)(H,28,29)

InChI Key

JUBJCSHAKKVKIH-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)C(=O)NC2=CC=CC(=C2)C(F)(F)F)NC(=O)C3=CC(=C(C=C3)Cl)Cl

Origin of Product

United States

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